7-hexyl-8-((2-hydroxyethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-hexyl-8-(2-hydroxyethylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C15H25N5O3/c1-4-5-6-7-9-20-11-12(17-14(20)16-8-10-21)18(2)15(23)19(3)13(11)22/h21H,4-10H2,1-3H3,(H,16,17)
• InChI Key: DPKRAUKEMYBVIW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C2=C(N=C1NCCO)N(C(=O)N(C2=O)C)C
• Molecular Formula: C15H25N5O3
• Molecular Weight: 323.39 g/mol

Description

7-hexyl-8-((2-hydroxyethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione, also known as Rolipram, is a selective phosphodiesterase-4 (PDE4) inhibitor. It is a cyclic adenosine monophosphate (cAMP) specific PDE inhibitor that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Structural and Chemical Properties

Research on compounds structurally similar to 7-hexyl-8-((2-hydroxyethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione has shown significant interest in their molecular structure, showcasing the purine fused-ring skeleton's planarity and the conformation of various substituents. These studies are crucial for understanding the compound's potential interactions and stability, leading to insights into its reactivity and binding capabilities with biological targets. For instance, the work by Karczmarzyk et al. (1995) on 8-amino-7-(2-hydroxy-3-morpholinopropyl)theophylline highlights the significance of intermolecular hydrogen bonds and the conformation of amino-hydroxyalkyl substituents in stabilizing the structure, which is pivotal for the compound's biological activity and pharmacological potential (Karczmarzyk, Karolak‐Wojciechowska, & Pawłowski, 1995).